Antitumor agent-176

• Molecular Formula: C21H16F6O3
• Molecular Weight: 430.3 g/mol
• InChI: InChI=1S/C21H16F6O3/c22-20(23,24)19(30,21(25,26)27)11-18(29)13-3-1-12(2-4-13)14-5-6-16-10-17(28)8-7-15(16)9-14/h1-10,18,28-30H,11H2
• InChIKey: LIEXKJINJLBKPG-UHFFFAOYSA-N

Antitumor agent-176: A Non-Steroidal FGF Trap Small Molecule for Multiple Myeloma Research and Procurement

Antitumor agent-176 (Compound 22) is a non-steroidal small molecule developed through a scaffold hopping approach from the prototypical FGF trap NSC12, designed to potently bind fibroblast growth factor 2 (FGF2) and inhibit the ligand-dependent activation of fibroblast growth factor receptors (FGFRs) in multiple myeloma (MM) cells [1]. It exhibits significant antitumor activity both in vitro and in vivo against MM, including in patient-derived primary cells, and represents a new therapeutic strategy for relapsed/refractory MM [1]. The compound is characterized by a molecular formula of C21H16F6O3 and a molecular weight of 430.34 g/mol, and is primarily utilized in preclinical oncology research focused on the FGF/FGFR signaling axis [2].

Extracellular FGF2 ligand-trap mechanism for FGFR pathway studies

Non-steroidal scaffold derived via scaffold hopping from NSC12

Reported activity in drug-resistant multiple myeloma cell models

• [1] Taranto S, Castelli R, Marseglia G, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024 Aug;206:107291. View Source
• [2] Antitumor agent-176. TargetMol. Accessed April 18, 2026. View Source

Why Generic FGFR Inhibitors Cannot Substitute for Antitumor agent-176 in FGF-Dependent Myeloma Models

Generic substitution of FGFR pathway modulators is scientifically invalid for Antitumor agent-176 due to its unique mechanism as an extracellular FGF ligand trap, which differs fundamentally from that of ATP-competitive FGFR tyrosine kinase inhibitors (TKIs). While TKIs target the intracellular kinase domain of the receptor, Antitumor agent-176 binds directly to the FGF2 ligand, thereby preventing the formation of the ligand-receptor complex and blocking the entire spectrum of FGF2-mediated signaling from the outside-in [1]. This ligand-trapping mechanism circumvents the common resistance mutations that arise in the FGFR kinase domain, making it a distinct tool for probing FGF-dependent tumor biology. Furthermore, it is a specific, non-steroidal derivative of the pan-FGF trap NSC12, achieved via scaffold hopping, and its activity and selectivity profile are not representative of all compounds in the 'FGF trap' class [1]. The specific quantitative evidence for its superiority is detailed in the following section.

Mechanism mismatch

Extracellular FGF2 ligand trap; not interchangeable with ATP-competitive FGFR tyrosine kinase inhibitors that target the intracellular kinase domain.

Scaffold-class difference

Non-steroidal structure (scaffold-hopped from NSC12); activity and selectivity may not represent all steroidal FGF trap analogs.

Selectivity context

FGFR1/VEGFR2 selectivity profile may differ from pan-FGFR or multi-kinase inhibitors, altering pathway-response interpretation.

• [1] Taranto S, Castelli R, Marseglia G, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024 Aug;206:107291. View Source

Quantitative Differentiation of Antitumor agent-176 from Closest Analogs: A Comparator-Based Procurement Guide

FGFR1 Inhibitory Potency of Antitumor agent-176 vs. VEGFR2 Selectivity

Antitumor agent-176 demonstrates potent inhibition of FGFR1 with an IC50 of 4.90 nM. Notably, its activity against VEGFR2 is significantly weaker, with an IC50 of 32.4 nM, resulting in a 6.6-fold selectivity window for FGFR1 over VEGFR2 [1]. This selectivity profile can be contrasted with other non-selective kinase inhibitors that may potently inhibit both FGFRs and VEGFRs, which can confound the interpretation of anti-angiogenic versus direct anti-tumor effects in vivo.

FGFR1 vs VEGFR2

Head-to-head

FGFR1 IC50 4.90 nM | VEGFR2 IC50 32.4 nM
6.6× selectivity window

Supports FGFR1-selective pathway interpretation

In vitro kinase assay context

Evidence Dimension	Enzymatic inhibition (IC50)
Target Compound Data	FGFR1: 4.90 nM; FGFR2: 7.24 nM; VEGFR2: 32.4 nM
Comparator Or Baseline	Within-compound comparison of potency at FGFR1 vs. VEGFR2
Quantified Difference	6.6-fold selectivity for FGFR1 over VEGFR2 (32.4 nM / 4.90 nM)
Conditions	In vitro kinase assay; FGFR1 (h) (25 ng/ml), FGFR2 (h) (150 ng/ml), VEGFR2 (h) (150 ng/ml) incubated with substrates and ATP.

Why This Matters

This data quantifies the compound's primary target engagement and its selectivity over a key related kinase, allowing researchers to select a tool with a defined on-target/off-target profile for in vivo studies.

• [1] BindingDB BDBM339810 (US9757364, Compound 22). Accessed April 18, 2026. View Source

Cellular Antiproliferative Activity of Antitumor agent-176 vs. Prototypical FGF Trap NSC12 in MM Cells

In functional cellular assays using multiple myeloma cell lines, Antitumor agent-176 exhibits significantly enhanced antiproliferative activity compared to the first-generation FGF trap, NSC12. While a precise IC50 for Antitumor agent-176 is not provided, the study indicates it is a more potent derivative, and the related compound 57 shows an IC50 of 0.45 nM, vastly exceeding the ~3 µM IC50 reported for NSC12 in similar MM cell proliferation assays [1][2]. This represents a greater than 6,000-fold improvement in potency for this new chemical series.

Antiproliferative vs NSC12

Cross-study comparable

Antitumor agent-176 series analog IC50 ~0.45 nM
≫6,000× over NSC12 (~3 µM)

Supports scaffold-hopping potency gain

MM cell proliferation assay context

Evidence Dimension	Cellular antiproliferation (IC50)
Target Compound Data	Antitumor agent-176 (Compound 22): Described as a more potent derivative of NSC12 with significant in vitro antitumor activity [1]
Comparator Or Baseline	NSC12: IC50 ≅ 3 µM in human MM cell lines [2]
Quantified Difference	>6,000-fold improvement in potency for the new series (based on 3 µM vs. 0.45 nM for a close analog)
Conditions	In vitro proliferation assays on human multiple myeloma (MM) cell lines.

Why This Matters

This substantial potency gain demonstrates the value of the scaffold hopping approach and provides a clear, quantitative reason to select this advanced compound over the older, less potent tool NSC12 for MM research.

• [1] Taranto S, Castelli R, Marseglia G, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024 Aug;206:107291. View Source
• [2] Castelli R, Giacomini A, et al. Abstract B134: Inhibition of the fibroblast growth factor system by a new FGF trap induces oxidative stress and mitochondrial apoptosis in multiple myeloma cells. Cancer Res. 2018;78(13_Supplement):B134. View Source

Efficacy in Clinically Relevant, Drug-Resistant MM Cells

A key differentiator for Antitumor agent-176 is its demonstrated efficacy in clinically challenging contexts. It strongly affects the survival of both proteasome inhibitor-sensitive and proteasome inhibitor-resistant multiple myeloma cells, as well as inducing cell death in patient-derived MM cells from both newly diagnosed and relapsed/refractory patients [1]. This activity profile is not observed with standard-of-care agents like bortezomib, which often show reduced efficacy in the resistant setting.

Drug-Resistant Context

Data to verify

Active in bortezomib-sensitive and -resistant MM cells; effective in relapsed/refractory patient-derived primary cells

Supports drug-resistance model context

Qualitative evidence; independent validation recommended

Evidence Dimension	Cytotoxicity in drug-resistant models
Target Compound Data	Active against both bortezomib-sensitive and -resistant MM cell lines, and effective in relapsed/refractory patient-derived primary cells
Comparator Or Baseline	Proteasome inhibitors (e.g., bortezomib) which lose efficacy in resistant models
Quantified Difference	Not applicable (qualitative demonstration of activity in resistant vs. sensitive context)
Conditions	In vitro cytotoxicity assays on MM cell lines with acquired resistance and on primary CD138+ cells from MM patients.

Why This Matters

This evidence positions Antitumor agent-176 as a critical tool for investigating therapeutic strategies for relapsed/refractory MM, a patient population with significant unmet need, providing a unique research reagent not replaceable by standard agents.

• [1] Taranto S, Castelli R, Marseglia G, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024 Aug;206:107291. View Source

Distinct Chemical Structure and FGF2 Binding Profile vs. Steroidal Analog NSC12

Antitumor agent-176 represents a successful scaffold hopping approach from the steroidal compound NSC12, resulting in a non-steroidal structure (C21H16F6O3) devoid of the pregnenolone nucleus. While NSC12 inhibits FGF2/FGFR1 interaction with an IC50 of approximately 30 µM , Antitumor agent-176 was designed for improved potency and specificity. A closely related analog from the same series, Antitumor agent-177 (Compound 57), demonstrates a direct FGF2 binding Kd of 24 µM via SPR [1], confirming the new scaffold's ability to engage the intended target.

Non-steroidal scaffold

Class-level

Non-steroidal structure (MW 430.34); related analog FGF2 binding Kd 24 µM (SPR)

Distinct chemical series from steroidal NSC12

Binding data from analog; verify for target compound

Evidence Dimension	Chemical structure and target binding
Target Compound Data	Non-steroidal scaffold (molecular weight: 430.34); potent inhibition of FGFR activation [2]
Comparator Or Baseline	NSC12: Steroidal scaffold; inhibits FGF2/FGFR1 interaction with IC50 ≈ 30 µM
Quantified Difference	Qualitative difference in structure class (non-steroidal vs. steroidal) with quantitative improvement in cellular potency.
Conditions	Chemical synthesis and characterization; FGF2 binding studies via SPR for related compound.

Why This Matters

The non-steroidal structure of Antitumor agent-176 represents a distinct chemical series with the potential for improved drug-like properties and a different intellectual property landscape compared to the steroidal NSC12, making it a novel and strategically important tool for drug discovery programs.

• [1] Antitumor agent-177. TargetMol. Accessed April 18, 2026. View Source
• [2] Taranto S, Castelli R, Marseglia G, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024 Aug;206:107291. View Source

Optimal Research and Industrial Applications for Antitumor agent-176 Based on Validated Evidence

Investigating FGF2/FGFR Axis in Drug-Resistant Multiple Myeloma

Utilize Antitumor agent-176 as a specific FGF2 ligand trap to dissect the role of the FGF/FGFR signaling axis in mediating resistance to proteasome inhibitors (e.g., bortezomib) in multiple myeloma cell lines and patient-derived xenografts (PDX). Its validated activity in both bortezomib-sensitive and -resistant MM cells, as well as in primary cells from relapsed/refractory patients, makes it an ideal tool to study acquired resistance mechanisms and test novel combination therapies aimed at overcoming treatment failure [1].

Mechanistic Studies of Ligand-Dependent FGFR Activation

Employ Antitumor agent-176 in cellular and biochemical assays to differentiate between ligand-dependent and ligand-independent FGFR activation mechanisms. Given its potent inhibition of FGFR1 (IC50: 4.90 nM) and its mechanism as an extracellular FGF trap, it serves as a precise tool to block exogenous or autocrine FGF stimulation without inhibiting the intracellular kinase activity, which is the target of standard TKIs. This allows for clear dissection of upstream vs. downstream signaling events in the FGF/FGFR pathway [2].

Benchmarking Novel FGF-Targeting Modalities

Use Antitumor agent-176 as a reference standard for benchmarking the activity of new chemical entities (NCEs) or biologics (e.g., anti-FGF2 antibodies, FGFR-Fc fusion proteins) designed to target the FGF/FGFR system. Its well-defined mechanism as a non-steroidal small molecule FGF trap and its potent cellular activity against MM cell lines (related compound IC50 = 0.45 nM) provide a robust comparator for evaluating potency, selectivity, and efficacy in head-to-head in vitro and in vivo studies [3].

Application

Selection Property

Validation Focus

FGF2/FGFR axis in drug-resistant MM research

Activity in proteasome inhibitor-resistant models

Model-response context in relapsed/refractory settings

Ligand-dependent FGFR activation studies

Extracellular FGF2 trap mechanism

Pathway-response dissection vs. TKIs

Benchmarking novel FGF-targeting modalities

Defined non-steroidal FGF trap profile

Comparator assay-response context

• [1] Taranto S, Castelli R, Marseglia G, et al. Discovery of novel FGF trap small molecules endowed with anti-myeloma activity. Pharmacol Res. 2024 Aug;206:107291. View Source
• [2] BindingDB BDBM339810 (US9757364, Compound 22). Accessed April 18, 2026. View Source
• [3] Chemical modification of NSC12 leads to a specific FGF-trap with antitumor activity in multiple myeloma. CUFinder. Accessed April 18, 2026. View Source